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Compound of Interest

Compound Name: PIK-293
CAS No.: 900185-01-5
Cat. No.: B610106
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the compound PIK-293, a selective
inhibitor of the phosphoinositide 3-kinase (PI3K) delta isoform. This document collates
available preclinical data, outlines relevant experimental methodologies, and visualizes the
associated signaling pathways and experimental workflows to support ongoing research and
drug development efforts in oncology and immunology.

Core Compound Information

PIK-293 is a potent and selective inhibitor of the p110d catalytic subunit of phosphoinositide 3-
kinase (PI3Kd).[1] It is a pyrazolopyrimidine analog of IC87114, synthesized by replacing the
adenine moiety of IC87114 with an isosteric pyrazolopyrimidine group.[1] This modification
contributes to its inhibitory activity.

Chemical and Physical Properties
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Property Value

2-((4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-

IUPAC Name yl)methyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-
one

Molecular Formula C22H19N70

Molecular Weight 397.43 g/mol

CAS Number 900185-01-5

Appearance Solid powder

Soluble in DMSO (80 mg/mL), Insoluble in water

Solubilit
Y and ethanol[1]

In Vitro Inhibitory Activity

PIK-293 exhibits significant selectivity for the PI3Kd isoform over other Class | PI3K isoforms.
The half-maximal inhibitory concentrations (ICso) from cell-free assays are summarized below.

Target Isoform ICso0 (M) Selectivity vs. p1106
p110d 0.24[1]

p110y 10[1] ~42-fold

p110p ~24 ~100-fold[1]

p110a ~120 ~500-fold[1]

Mechanism of Action and Signaling Pathway

PIK-293 exerts its biological effects by inhibiting the PI3K/Akt/mTOR signaling pathway, a
critical regulator of cell growth, proliferation, survival, and differentiation. The p110d isoform is
predominantly expressed in hematopoietic cells and plays a crucial role in the function of B
cells, T cells, neutrophils, and mast cells. By selectively targeting PI3Kd, PIK-293 can modulate
immune responses with potentially fewer off-target effects compared to pan-PI3K inhibitors.
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Upon activation by various cell surface receptors, PI3Kd phosphorylates phosphatidylinositol
4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-
trisphosphate (PIP3). PIPs recruits and activates downstream effectors, most notably the
serine/threonine kinase Akt. Activated Akt, in turn, phosphorylates a multitude of substrates,
leading to the activation of mTOR and other downstream signaling cascades that promote cell
survival and proliferation. Inhibition of PI3Kd by PIK-293 blocks the production of PIPs, thereby
abrogating the downstream signaling cascade.
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PI3Kd signaling pathway and the inhibitory action of PIK-293.
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Experimental Protocols

While specific, detailed protocols for every experiment involving PIK-293 are proprietary to the
conducting laboratories, this section provides representative methodologies for key assays
used to characterize PI3Kd inhibitors.

Synthesis of PIK-293

The synthesis of PIK-293 involves the chemical modification of IC87114.[1] The general
strategy is the replacement of the adenine core with a pyrazolopyrimidine scaffold. This
typically involves a multi-step organic synthesis process. A plausible, though generalized,
synthetic route would begin with the synthesis of the key pyrazolopyrimidine intermediate,
which is then coupled to the quinazolinone backbone.

Key Stages of a Hypothetical Synthesis:

Synthesis of the Pyrazolopyrimidine Intermediate: This would likely start from a pyrazole
derivative which is then cyclized to form the 4-amino-1H-pyrazolo[3,4-d]pyrimidine core.

o Synthesis of the Quinazolinone Backbone: This would involve the synthesis of 2-
(chloromethyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-one or a similar reactive intermediate.

o Coupling Reaction: The pyrazolopyrimidine intermediate would then be reacted with the
quinazolinone backbone via a nucleophilic substitution reaction to form the final PIK-293
product.

 Purification: The final product would be purified using standard techniques such as column
chromatography and recrystallization, and its identity confirmed by methods like NMR and
mass spectrometry.

In Vitro PI3BKd Kinase Assay (Biochemical Assay)

This assay is designed to measure the direct inhibitory effect of PIK-293 on the enzymatic
activity of purified PI3Kd.

Materials:

e Recombinant human PI3Kd enzyme
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Lipid substrate (e.g., phosphatidylinositol-4,5-bisphosphate)

ATP (radiolabeled or for use with a detection system)

Assay buffer (containing MgClz, DTT, etc.)

PIK-293 at various concentrations

Detection system (e.g., ADP-Glo™ Kinase Assay, HTRF®, or radiometric detection)

Procedure:

Prepare serial dilutions of PIK-293 in DMSO.

e In a multi-well plate, add the assay buffer, recombinant PI3Kd enzyme, and the lipid
substrate.

e Add the diluted PIK-293 or DMSO (vehicle control) to the wells.

« Initiate the kinase reaction by adding ATP.

¢ Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

» Stop the reaction (e.g., by adding a stopping solution or EDTA).

o Quantify the product (e.g., ADP or phosphorylated lipid) using the chosen detection method.

o Calculate the percent inhibition for each concentration of PIK-293 and determine the ICso
value by fitting the data to a dose-response curve.

Cellular Assay for PI3Ko Inhibition (Western Blot for p-
Akt)

This assay assesses the ability of PIK-293 to inhibit PI3Kd signaling within a cellular context by
measuring the phosphorylation of the downstream effector, Akt.

Materials:
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e Asuitable cell line with active PI3Kd signaling (e.g., a B-cell ymphoma line)
e Cell culture medium and supplements

o PIK-293 at various concentrations

o Stimulant to activate the PI3K pathway (e.g., anti-lgM for B-cells)

e Lysis buffer

e Primary antibodies (anti-phospho-Akt Ser473, anti-total Akt)

o HRP-conjugated secondary antibody

o Chemiluminescent substrate and imaging system

Procedure:

e Seed cells in a multi-well plate and culture overnight.

e Pre-treat the cells with various concentrations of PIK-293 or DMSO for 1-2 hours.

o Stimulate the cells with the appropriate agonist for a short period (e.g., 10-15 minutes) to
induce PI3K pathway activation.

o Wash the cells with ice-cold PBS and lyse them.

» Determine the protein concentration of the lysates.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
» Block the membrane and probe with the primary antibody against phospho-Akt.
e Wash and incubate with the HRP-conjugated secondary antibody.

» Detect the signal using a chemiluminescent substrate.

» Strip the membrane and re-probe for total Akt as a loading control.
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» Quantify the band intensities and normalize the phospho-Akt signal to the total Akt signal.
o Plot the normalized data against the PIK-293 concentration to determine the cellular ICso.

Experimental Workflow

The discovery and preclinical development of a selective PI3Kd inhibitor like PIK-293 typically
follows a structured workflow, from initial screening to in vivo efficacy studies.
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A representative experimental workflow for the development of a PI3Kd inhibitor.
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Conclusion

PIK-293 is a valuable research tool for investigating the biological roles of PI3Kd and for the
preclinical exploration of PI3K& inhibition as a therapeutic strategy. Its high selectivity for the
delta isoform makes it a more precise tool than pan-PI3K inhibitors. Further studies are
warranted to fully elucidate its therapeutic potential in inflammatory diseases and hematological
malignancies. This guide serves as a foundational resource for researchers and drug
development professionals working with PIK-293 and other selective PI3K inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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